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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928 Get Quote

In-Depth Technical Guide: 2-
Bromobenzaldoxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromobenzaldoxime, including

its core chemical properties, a detailed experimental protocol for its synthesis, and an

exploration of its potential role in drug development, particularly in the context of

neurodegenerative diseases.

Core Molecular Data
2-Bromobenzaldoxime is an organic compound featuring a bromine-substituted benzene ring

attached to an aldoxime functional group. Its fundamental molecular characteristics are

summarized below.
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Property Value

Molecular Formula C₇H₆BrNO

Molecular Weight 200.03 g/mol

CAS Number 34158-72-0

IUPAC Name
(NE)-N-[(2-

bromophenyl)methylidene]hydroxylamine

Canonical SMILES C1=CC=C(C(=C1)Br)C=NO

InChI Key PSIRFUPZHPEKAE-UHFFFAOYSA-N

Physicochemical Properties
A variety of physicochemical properties for 2-Bromobenzaldoxime have been calculated and

are presented here. These values are crucial for predicting the compound's behavior in

biological and chemical systems.
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Property Value Unit Source

Enthalpy of Formation

(ΔfH°gas)
-6.43 kJ/mol Joback Calculated

Enthalpy of

Vaporization (ΔvapH°)
60.54 kJ/mol Joback Calculated

LogP (Octanol/Water

Partition Coeff.)
2.257 Crippen Calculated

Water Solubility

(Log10WS)
-1.94 mol/L Crippen Calculated

McGowan's

Characteristic Volume

(McVol)

114.780 ml/mol McGowan Calculated

Critical Pressure (Pc) 4339.67 kPa Joback Calculated

Normal Boiling Point

(Tboil)
626.24 K Joback Calculated

Critical Temperature

(Tc)
858.33 K Joback Calculated

Experimental Protocol: Synthesis of 2-
Bromobenzaldoxime
The following is a detailed methodology for the synthesis of 2-Bromobenzaldoxime from 2-

bromobenzaldehyde. This procedure is based on the general reaction of aldehydes with

hydroxylamine hydrochloride to form aldoximes.

Reaction:

2-Bromobenzaldehyde + Hydroxylamine Hydrochloride → 2-Bromobenzaldoxime

Materials:

2-Bromobenzaldehyde (1 equivalent)
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Hydroxylamine hydrochloride (2 equivalents)

Pyridine (4 equivalents)

Dichloromethane (CH₂Cl₂)

Deionized Water

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), dissolve 2-bromobenzaldehyde (1 equivalent) in dichloromethane.

Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride (2

equivalents). Subsequently, add pyridine (4 equivalents) to the mixture.

Reaction: Allow the reaction to stir at room temperature for approximately 20 hours. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the

organic layer sequentially with deionized water and then with brine.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate. Filter the mixture to remove the drying agent.

Solvent Removal: Remove the dichloromethane solvent from the filtrate under reduced

pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel using a mixture of ethyl acetate and hexanes as the eluent to afford the pure 2-
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Bromobenzaldoxime.

Potential Applications in Drug Development
While direct signaling pathways for 2-Bromobenzaldoxime are not extensively documented,

the broader class of benzaldehyde derivatives has shown significant biological activity. Notably,

substituted benzaldehydes have been investigated as inhibitors of acetylcholinesterase (AChE)

and butyrylcholinesterase (BuChE), enzymes implicated in the pathology of Alzheimer's

disease. The inhibition of these enzymes increases the levels of the neurotransmitter

acetylcholine in the brain, which is a key therapeutic strategy for this condition.

The logical workflow for investigating a compound like 2-Bromobenzaldoxime as a potential

cholinesterase inhibitor is outlined below.

Caption: Workflow for evaluating 2-Bromobenzaldoxime as a cholinesterase inhibitor.

The potential mechanism of action for a benzaldoxime derivative as an acetylcholinesterase

inhibitor involves the compound binding to the active site of the AChE enzyme, thereby

preventing the breakdown of acetylcholine. This is illustrated in the following diagram.

To cite this document: BenchChem. [2-Bromobenzaldoxime molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2503928#2-bromobenzaldoxime-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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